Cas no 61468-83-5 (Benzene, 1-heptyl-4-[(4-pentylphenyl)ethynyl]-)

• Product Name: Benzene, 1-heptyl-4-[(4-pentylphenyl)ethynyl]-
• CAS No: 61468-83-5
• MF: C₂₆H₃₄
• MW: 346.548167705536
• CID: 478190
• PubChem ID: 71395569
• Update Time: 2025-04-19

Benzene, 1-heptyl-4-[(4-pentylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-heptyl-4-[(4-pentylphenyl)ethynyl]-
• 1-heptyl-4-[2-(4-pentylphenyl)ethynyl]benzene
• DTXSID80817178
• 1-Heptyl-4-[(4-pentylphenyl)ethynyl]benzene
• 61468-83-5

• Inchi： 1S/C26H34/c1-3-5-7-8-10-12-24-15-19-26(20-16-24)22-21-25-17-13-23(14-18-25)11-9-6-4-2/h13-20H,3-12H2,1-2H3
• InChI Key： MZMDSFLYEHBRQG-UHFFFAOYSA-N
• SMILES： C(CCC1C=CC(C#CC2C=CC(=CC=2)CCCCC)=CC=1)CCCC

Computed Properties

• Exact Mass: 346.26622
• Monoisotopic Mass: 346.266051085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0